4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-2-(4-methoxyphenyl)-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C18H17ClN2O2/c1-12-16(11-13-5-3-4-6-17(13)19)18(22)21(20-12)14-7-9-15(23-2)10-8-14/h3-10,20H,11H2,1-2H3
• InChI Key: GBSRQGHDNPLMTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=CC=C(C=C2)OC)CC3=CC=CC=C3Cl
• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol

Description

4-(2-Chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol is a pyrazole derivative characterized by a hydroxyl group at position 5, a 2-chlorobenzyl substituent at position 4, a 4-methoxyphenyl group at position 1, and a methyl group at position 3 (Figure 1). Pyrazole derivatives are widely studied for their pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved by reacting a hydrazine derivative with a 1,3-diketone under acidic or basic conditions.

Introduction of the chlorobenzyl group: This step involves the alkylation of the pyrazole ring with a chlorobenzyl halide in the presence of a base such as potassium carbonate.

Attachment of the methoxyphenyl group: This can be done through a nucleophilic aromatic substitution reaction, where the pyrazole derivative reacts with a methoxyphenyl halide.

Methylation: The final step involves the methylation of the pyrazole ring using a methylating agent like methyl iodide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Chlorobenzyl halide in the presence of a base like potassium carbonate.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2-chlorobenzyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Thiazole-Hydrazone Pyrazole Derivatives

A closely related compound, 1-(4-chlorophenyl)-4-(2-(4-(4-methoxyphenyl)thiazol-2-yl)hydrazono)-3-methyl-1H-pyrazol-5(4H)-one (THPA6), demonstrated superior anti-inflammatory activity with the lowest ulcer index (0.58 ± 0.08), significantly lower than diclofenac (1.70 ± 0.39) and aspirin (1.96 ± 0.15) . Key structural differences include:

• THPA6 incorporates a thiazole-hydrazone moiety, enhancing hydrogen-bonding capacity.
• The target compound lacks the thiazole ring but retains the 4-methoxyphenyl group, which may reduce ulcerogenic risk compared to non-para-substituted analogs .

Compound	Ulcer Index (Mean ± SD)	Key Structural Features
Target Compound	Not reported	2-Chlorobenzyl, 4-methoxyphenyl
THPA6	0.58 ± 0.08	Thiazole-hydrazone, 4-methoxyphenyl
Diclofenac (Control)	1.70 ± 0.39	Carboxylic acid, dichlorophenyl

Chalcone Derivatives

Chalcones with α,β-unsaturated ketones and halogen/methoxy substitutions exhibit varying inhibitory activities (IC50 values):

• Cardamonin (IC50 = 4.35 μM) has hydroxyl groups at ortho and para positions of ring A .
• Substitution with iodine at the meta position (e.g., compound 2h , IC50 = 13.82 μM) or methoxy at para positions (e.g., 2p , IC50 = 70.79 μM) reduces potency .

Structural and Crystallographic Comparisons

Chlorobenzyl-Substituted Pyrazoles

• 4-(4-Chlorobenzyl)-5-methyl-2-phenyl-1H-pyrazol-3(2H)-one crystallizes with a planar pyrazole ring and forms N–H⋯O hydrogen-bonded chains, enhancing stability .
• The target compound’s 2-chlorobenzyl group (vs. 4-chlorobenzyl) may alter crystal packing and solubility due to steric effects.

Halogenated Derivatives

Key Findings and Implications

Electron-Withdrawing Groups Enhance Activity : Chlorine substituents improve target affinity, but ortho placement may reduce efficacy due to steric hindrance .

Hydrogen Bonding : The hydroxyl group at position 5 in the target compound may facilitate interactions with biological targets, akin to hydrogen-bonded networks in crystallized analogs .